Cas no 2138026-29-4 (tert-butyl 3-5-(ethylamino)-1H-pyrazol-1-ylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-5-(ethylamino)-1H-pyrazol-1-ylazetidine-1-carboxylate
• CAS No: 2138026-29-4
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 6289159
• PubChem ID: 165799998
• Update Time: 2025-10-28

tert-butyl 3-5-(ethylamino)-1H-pyrazol-1-ylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-5-(ethylamino)-1H-pyrazol-1-ylazetidine-1-carboxylate
• 2138026-29-4
• tert-butyl 3-[5-(ethylamino)-1H-pyrazol-1-yl]azetidine-1-carboxylate
• EN300-1130561

• Inchi： 1S/C13H22N4O2/c1-5-14-11-6-7-15-17(11)10-8-16(9-10)12(18)19-13(2,3)4/h6-7,10,14H,5,8-9H2,1-4H3
• InChI Key： STZSYPHUHPTOKZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)N1C(=CC=N1)NCC)=O

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 3-5-(ethylamino)-1H-pyrazol-1-ylazetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-5-(ethylamino)-1H-pyrazol-1-ylazetidine-1-carboxylate (CAS No. 2138026-29-4)

tert-butyl 3-5-(ethylamino)-1H-pyrazol-1-ylazetidine-1-carboxylate (CAS No. 2138026-29-4) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azetidine and pyrazole moieties, is often explored for its potential applications in drug discovery and development. The presence of the tert-butyl group and the ethylamino substituent enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like tert-butyl 3-5-(ethylamino)-1H-pyrazol-1-ylazetidine-1-carboxylate has surged due to their versatility in designing novel therapeutics. Researchers are particularly interested in its role as a scaffold for developing kinase inhibitors, which are crucial in targeting diseases such as cancer and inflammatory disorders. The compound's CAS No. 2138026-29-4 is frequently searched in academic databases and patent literature, reflecting its growing importance in bioactive molecule synthesis.

One of the key trends in modern pharmaceutical research is the focus on small molecule drug discovery, where compounds like tert-butyl 3-5-(ethylamino)-1H-pyrazol-1-ylazetidine-1-carboxylate play a pivotal role. Its structural features align with the Lipinski's rule of five, making it a promising candidate for oral bioavailability. Additionally, the azetidine ring is known for its conformational rigidity, which can improve binding affinity to biological targets, a topic frequently discussed in drug design forums.

The synthesis of tert-butyl 3-5-(ethylamino)-1H-pyrazol-1-ylazetidine-1-carboxylate involves multi-step organic reactions, often starting from commercially available azetidine derivatives. Chemists employ techniques such as N-alkylation and carboxylation to introduce the tert-butyl and ethylamino groups, respectively. The compound's purity and yield are critical factors, as they directly impact its utility in downstream applications. Analytical methods like HPLC and NMR are commonly used to characterize this compound, ensuring compliance with industry standards.

From an industrial perspective, tert-butyl 3-5-(ethylamino)-1H-pyrazol-1-ylazetidine-1-carboxylate is often sourced by pharmaceutical companies engaged in high-throughput screening (HTS) programs. Its compatibility with combinatorial chemistry techniques makes it a preferred choice for generating diverse compound libraries. Furthermore, the compound's CAS No. 2138026-29-4 is frequently referenced in patent filings, highlighting its commercial relevance in the intellectual property landscape.

Environmental and safety considerations are also paramount when handling tert-butyl 3-5-(ethylamino)-1H-pyrazol-1-ylazetidine-1-carboxylate. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Researchers are increasingly adopting green chemistry principles to minimize waste and improve the sustainability of its synthesis, a topic that resonates with the global push for eco-friendly practices.

In conclusion, tert-butyl 3-5-(ethylamino)-1H-pyrazol-1-ylazetidine-1-carboxylate (CAS No. 2138026-29-4) represents a fascinating intersection of chemistry and pharmacology. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the realms of drug discovery and molecular design. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the development of next-generation therapeutics.